Cas no 101959-14-2 (1,2,4-Benzenetriol,4-methanesulfonate)

• Product Name: 1,2,4-Benzenetriol,4-methanesulfonate
• CAS No: 101959-14-2
• MF: C₇H₈O₅S
• MW: 204.200421333313
• CID: 124809
• PubChem ID: 45092959
• Update Time: 2025-04-18

1,2,4-Benzenetriol,4-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol,4-methanesulfonate
• 1,2,4-Benzenetriol, 4-methanesulfonate (9CI)
• 1,2,4-Benzenetriol,4-methanesulfonate(9ci)
• 101959-14-2

• Inchi： 1S/C7H8O5S/c1-13(10,11)12-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
• InChI Key： WRJAZMKKGCVUAP-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 204.00924
• Monoisotopic Mass: 204.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83